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molecular formula C10H12O B1353393 (R)-(-)-1,2,3,4-Tetrahydro-1-naphthol CAS No. 23357-45-1

(R)-(-)-1,2,3,4-Tetrahydro-1-naphthol

Cat. No. B1353393
CAS RN: 23357-45-1
M. Wt: 148.2 g/mol
InChI Key: JAAJQSRLGAYGKZ-SNVBAGLBSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium (II) chloride (1.9 mg, 2 μmol, 0.5 mol %) and a chiral ligand (M=Ru, R=i-Pr, Ar=C6H5—, 1.3 μmol, 0.33 mol %) were dissolved in ethanol (3 mL) under nitrogen atmosphere, and then heated and stirred for 1 h at 80° C. After the mixture was cooled to room temperature, 1-tetralone (0.4 mmol), ethanol (2 mL) and a solution of potassium hydroxide in ethanol (0.4 mL, 0.2 M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 48 h under H2 (10 atm) at 0° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent: ethyl acetate/petroleum ether=1/5). Accordingly, pure 1,2,3,4-tetrahydro-1-naphthol was obtained and the ee value (ee=99.7%) was measured by GC analysis.
[Compound]
Name
Tris(triphenylphosphine)ruthenium (II) chloride
Quantity
1.9 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
solvent
Reaction Step One
Name
1-tetralone
Quantity
0.4 mmol
Type
reactant
Reaction Step Two
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0.4 mL
Type
solvent
Reaction Step Two
Name
ethanol
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
1,2,3,4-tetrahydro-1-naphthol

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.[OH-].[K+]>C(O)C>[CH:1]1([OH:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1 |f:1.2|

Inputs

Step One
[Compound]
Name
Tris(triphenylphosphine)ruthenium (II) chloride
Quantity
1.9 mg
Type
reactant
Smiles
Name
ethanol
Quantity
3 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
1-tetralone
Quantity
0.4 mmol
Type
reactant
Smiles
C1(CCCC2=CC=CC=C12)=O
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Name
ethanol
Quantity
0.4 mL
Type
solvent
Smiles
C(C)O
Name
ethanol
Quantity
2 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred for 1 h at 80° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 48 h under H2 (10 atm) at 0° C
Duration
48 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent: ethyl acetate/petroleum ether=1/5)

Outcomes

Product
Details
Reaction Time
 1 h
Name
1,2,3,4-tetrahydro-1-naphthol
Type
product
Smiles
C1(CCCC2=CC=CC=C12)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium (II) chloride (1.9 mg, 2 μmol, 0.5 mol %) and a chiral ligand (M=Ru, R=i-Pr, Ar=C6H5—, 1.3 μmol, 0.33 mol %) were dissolved in ethanol (3 mL) under nitrogen atmosphere, and then heated and stirred for 1 h at 80° C. After the mixture was cooled to room temperature, 1-tetralone (0.4 mmol), ethanol (2 mL) and a solution of potassium hydroxide in ethanol (0.4 mL, 0.2 M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 48 h under H2 (10 atm) at 0° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent: ethyl acetate/petroleum ether=1/5). Accordingly, pure 1,2,3,4-tetrahydro-1-naphthol was obtained and the ee value (ee=99.7%) was measured by GC analysis.
[Compound]
Name
Tris(triphenylphosphine)ruthenium (II) chloride
Quantity
1.9 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
solvent
Reaction Step One
Name
1-tetralone
Quantity
0.4 mmol
Type
reactant
Reaction Step Two
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0.4 mL
Type
solvent
Reaction Step Two
Name
ethanol
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
1,2,3,4-tetrahydro-1-naphthol

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.[OH-].[K+]>C(O)C>[CH:1]1([OH:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1 |f:1.2|

Inputs

Step One
[Compound]
Name
Tris(triphenylphosphine)ruthenium (II) chloride
Quantity
1.9 mg
Type
reactant
Smiles
Name
ethanol
Quantity
3 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
1-tetralone
Quantity
0.4 mmol
Type
reactant
Smiles
C1(CCCC2=CC=CC=C12)=O
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Name
ethanol
Quantity
0.4 mL
Type
solvent
Smiles
C(C)O
Name
ethanol
Quantity
2 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred for 1 h at 80° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 48 h under H2 (10 atm) at 0° C
Duration
48 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent: ethyl acetate/petroleum ether=1/5)

Outcomes

Product
Details
Reaction Time
 1 h
Name
1,2,3,4-tetrahydro-1-naphthol
Type
product
Smiles
C1(CCCC2=CC=CC=C12)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US08962852B2

Procedure details

Tris(triphenylphosphine)ruthenium (II) chloride (1.9 mg, 2 μmol, 0.5 mol %) and a chiral ligand (M=Ru, R=i-Pr, Ar=C6H5—, 1.3 μmol, 0.33 mol %) were dissolved in ethanol (3 mL) under nitrogen atmosphere, and then heated and stirred for 1 h at 80° C. After the mixture was cooled to room temperature, 1-tetralone (0.4 mmol), ethanol (2 mL) and a solution of potassium hydroxide in ethanol (0.4 mL, 0.2 M) were added thereto. Thereafter, the reaction system was placed in an autoclave, and stirred for 48 h under H2 (10 atm) at 0° C. The solvent was removed under reduced pressure, and the resultants were separated by column chromatography (silica gel column; eluent: ethyl acetate/petroleum ether=1/5). Accordingly, pure 1,2,3,4-tetrahydro-1-naphthol was obtained and the ee value (ee=99.7%) was measured by GC analysis.
[Compound]
Name
Tris(triphenylphosphine)ruthenium (II) chloride
Quantity
1.9 mg
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
solvent
Reaction Step One
Name
1-tetralone
Quantity
0.4 mmol
Type
reactant
Reaction Step Two
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethanol
Quantity
0.4 mL
Type
solvent
Reaction Step Two
Name
ethanol
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
1,2,3,4-tetrahydro-1-naphthol

Identifiers

REACTION_CXSMILES
[C:1]1(=[O:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.[OH-].[K+]>C(O)C>[CH:1]1([OH:11])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1 |f:1.2|

Inputs

Step One
[Compound]
Name
Tris(triphenylphosphine)ruthenium (II) chloride
Quantity
1.9 mg
Type
reactant
Smiles
Name
ethanol
Quantity
3 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
1-tetralone
Quantity
0.4 mmol
Type
reactant
Smiles
C1(CCCC2=CC=CC=C12)=O
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Name
ethanol
Quantity
0.4 mL
Type
solvent
Smiles
C(C)O
Name
ethanol
Quantity
2 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred for 1 h at 80° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
After the mixture was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred for 48 h under H2 (10 atm) at 0° C
Duration
48 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
the resultants were separated by column chromatography (silica gel column; eluent: ethyl acetate/petroleum ether=1/5)

Outcomes

Product
Details
Reaction Time
 1 h
Name
1,2,3,4-tetrahydro-1-naphthol
Type
product
Smiles
C1(CCCC2=CC=CC=C12)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.